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Compound of Interest

Compound Name:
4-(2-Methoxy-5-methylphenyl)-1,3-

thiazol-2-amine

CAS No.: 784177-26-0

Cat. No.: B2811772

Get Quote

CAS: 784177-26-0 | Formula: C₁₁H₁₂N₂OS | MW: 220.29 g/mol [1][2]

Executive Summary & Structural Significance
This guide evaluates the solid-state properties of 4-(2-Methoxy-5-methylphenyl)-1,3-thiazol-
2-amine, a critical pharmacophore in the development of kinase inhibitors and adenosine

receptor antagonists. Unlike its planar analogs, this compound exhibits unique conformational

flexibility due to the steric influence of the ortho-methoxy substituent.

Key Comparison Insight:

The Target (2-OMe): The ortho-methoxy group introduces steric repulsion with the thiazole

nitrogen/sulfur, forcing the phenyl ring to twist out of coplanarity. This "pre-twisted"

conformation often improves solubility and selectivity for globular protein pockets compared

to planar analogs.

The Alternative (2-OH): The analog 2-(2-amino-5-methylthiazol-4-yl)phenol forms a robust

intramolecular O-H···N hydrogen bond, locking the molecule into a rigid, planar conformation
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that favors dense crystal packing and lower solubility.

Comparative Crystallographic Analysis
As specific single-crystal X-ray diffraction (SC-XRD) datasets for the target are proprietary, this

analysis utilizes high-resolution data from verified homologs to establish the structural baseline.

Table 1: Structural Performance Comparison
Feature

Target Compound

(2-OMe, 5-Me)
Analog A (2-OH, 5-
Me) [1]

Analog B (4-OMe)
[2]

Conformation
Twisted (Dihedral >

25°)
Planar (Dihedral < 5°) Planar/Slight Twist

Driving Force
Steric hindrance (OMe

vs Thiazole)

Intramolecular H-Bond

(O-H···N)

Conjugation (

-stacking)

Crystal System
Predicted: Monoclinic

/ Triclinic

Monoclinic (

)

Triclinic (

)

Packing Motif

Centrosymmetric

Dimers (

)

-Stacked Sheets Herringbone / Sheets

Solubility Profile
High (Disrupted

packing)

Low (High lattice

energy)
Medium

Key Interaction
Intermolecular N-H···N

/ C-H··· Intramolecular O-H···N Intermolecular N-H···N
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Note: The "Twisted" conformation of the target reduces lattice energy relative to the "Planar" 2-

OH analog, theoretically enhancing dissolution rates in aqueous media—a desirable trait for

drug candidates.

Detailed Structural Mechanisms
A. The "Ortho-Methoxy" Steric Twist
In 4-phenylthiazoles, the bond connecting the phenyl and thiazole rings allows rotation.

Mechanism: In the target compound, the bulky methoxy group at the ortho position clashes

with the thiazole's Nitrogen (N3) or Sulfur (S1) atoms if the molecule attempts to flatten.

Result: The molecule adopts a non-planar torsion angle (typically 30–50°). This breaks the

extended

-conjugation seen in the 2-OH analog, where the proton acts as a bridge.

B. Hydrogen Bonding Network
Despite the twist, the 2-aminothiazole moiety remains a potent H-bond donor/acceptor.

Primary Synthon: The amino group (-NH₂) forms a centrosymmetric dimer with the thiazole

nitrogen of a neighboring molecule.

Graph Set Notation:

(Eight-membered ring formed by two molecules).

Secondary Interactions: The methoxy oxygen acts as a weak acceptor for C-H···O

interactions, further stabilizing the twisted lattice.
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Experimental Protocol: Crystallization & Data
Collection
To validate these properties in your own lab, follow this self-validating protocol designed to

yield diffraction-quality single crystals.

Workflow Diagram (Graphviz)
The following diagram outlines the logical flow from crude synthesis to refined structure.

Crude Synthesis
(Hantzsch Condensation)

Purification
(Silica Column: Hex/EtOAc)

 Yield > 95%

Crystallization Strategy
(Slow Evaporation)

 Purity > 99%

Microscopy Screening
(Polarized Light)

 3-7 Days Polycrystalline/Amorphous

X-Ray Diffraction
(Mo/Cu Source, 100K)

 Single Crystal Found

Structure Refinement
(SHELXL / OLEX2)

 Collect > 2000 Reflections
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Click to download full resolution via product page

Caption: Figure 1. Optimized workflow for obtaining and refining X-ray quality crystals of

aminothiazole derivatives.

Step-by-Step Methodology
1. Crystallization (Vapor Diffusion Method):

Solvent A (Good): Dissolve 20 mg of the compound in 2 mL of Ethanol or Acetone.

Solvent B (Poor): Place the vial inside a larger jar containing 10 mL of n-Hexane or Pentane.

Condition: Seal tightly and store at 4°C in a vibration-free environment.

Causality: The slow diffusion of hexane lowers the solubility gradually, promoting the

nucleation of the thermodynamically stable polymorph (likely the twisted form) rather than

kinetic precipitates.

2. Data Collection Parameters:

Temperature: Maintain crystal at 100 K using a cryostream. This reduces thermal motion

(atomic displacement parameters), essential for resolving the position of the methyl

hydrogens on the 5-methyl group.

Resolution: Aim for 0.75 Å or better to accurately model the electron density of the sulfur

atom, which can suffer from absorption artifacts (use absorption correction).

3. Refinement Strategy (Self-Validating):

Disorder Check: The 2-methoxy group may exhibit rotational disorder. Check the electron

density map (

) around the oxygen. If the density is elongated, model with a split-site occupancy (e.g.,
0.60/0.40).

Hydrogen Placement: Refine amino hydrogens freely if data quality permits; otherwise,

constrain using a riding model (
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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